Cas no 1010068-13-9 (4-Hydroxy-2-aminothieno[2,3-d]pyrimidine)

• Product Name: 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine
• CAS No: 1010068-13-9
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• CID: 2194479
• PubChem ID: 66758330
• Update Time: 2025-07-18

4-Hydroxy-2-aminothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine
• D94420
• 2-AMINO-1H,4H-THIENO[2,3-D]PYRIMIDIN-4-ONE
• TZKXCIKFJQSZHT-UHFFFAOYSA-N
• Thieno[2,3-d]pyrimidin-4(1H)-one, 6-amino-
• 2-Aminothieno[2,3-d]pyrimidin-4(1H)-one
• SCHEMBL16163653
• DB-349275
• 2-amino-thieno[2,3-d]pyrimidin-4-(3H)-one
• AS-78207
• CS-0067679
• 1010068-13-9
• 1367911-97-4
• 2-Aminothieno[2,3-d]pyrimidin-4(3H)-one
• SCHEMBL654124

• Inchi： 1S/C6H5N3OS/c7-6-8-4(10)3-1-2-11-5(3)9-6/h1-2H,(H3,7,8,9,10)
• InChI Key： TZKXCIKFJQSZHT-UHFFFAOYSA-N
• SMILES： S1C=CC2C(NC(N)=NC1=2)=O

Computed Properties

• Exact Mass: 167.01533297g/mol
• Monoisotopic Mass: 167.01533297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine

Introduction to 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine (CAS No. 1010068-13-9)

4-Hydroxy-2-aminothieno[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 1010068-13-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of a thiophene ring fused with a pyrimidine ring, coupled with hydroxyl and amino substituents, makes it a promising scaffold for the development of novel therapeutic agents.

The< strong>thieno[2,3-d]pyrimidine scaffold is particularly relevant in contemporary drug discovery due to its ability to interact with various biological targets. Recent studies have highlighted its potential in modulating enzyme activity and inhibiting pathways associated with diseases such as cancer and inflammation. The presence of both hydroxyl and amino functional groups in 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine enhances its chemical reactivity, allowing for further derivatization and optimization to improve pharmacokinetic properties and target specificity.

In the realm of oncology research, 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine has been investigated for its potential as an anti-cancer agent. Preclinical studies suggest that this compound may exert its effects by interfering with critical signaling pathways involved in cell proliferation and survival. For instance, it has shown promise in inhibiting kinases that are overexpressed in certain cancer types, thereby disrupting tumor growth and metastasis. The< strong>hydroxyl group in the molecule may play a crucial role in stabilizing protein interactions, while the< strong>amino group provides a site for further chemical modifications to enhance binding affinity.

The< strong>biological activity of 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine extends beyond oncology. Emerging evidence indicates that this compound may possess anti-inflammatory properties by modulating cytokine production and immune cell function. The ability to interact with multiple targets makes it a versatile candidate for addressing complex diseases that involve intricate molecular mechanisms. Furthermore, the< strong>heterocyclic structure of thienopyrimidines is known to enhance oral bioavailability, making them attractive for clinical development.

Synthetic chemistry approaches have been refined to produce 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine with high purity and yield. Modern synthetic routes often involve multi-step reactions that incorporate palladium-catalyzed cross-coupling and nucleophilic substitution to construct the desired heterocyclic core efficiently. Advances in computational chemistry have also facilitated the design of derivatives with improved pharmacological profiles by predicting binding interactions and optimizing molecular properties.

The< strong-pharmacological profile of 4-Hydroxy-2-aminothieno[2,3-d]pyrimidine is further enhanced by its solubility characteristics. Unlike many small-molecule drugs that suffer from poor water solubility, this compound exhibits reasonable solubility in both aqueous and organic solvents, which is advantageous for formulation development. This property allows for flexible administration routes, including oral and intravenous delivery, broadening its therapeutic applications.

In conclusion,4-Hydroxy-2-aminothieno[2,3-d]pyrimidine (CAS No. 1010068-13-9) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to explore its potential in treating various diseases while optimizing synthetic methodologies for scalable production. As our understanding of molecular interactions evolves, compounds like this will remain at the forefront of drug discovery efforts aimed at improving human health.